Cas no 69004-03-1 (Toltrazuril)

• Product Name: Toltrazuril
• CAS No: 69004-03-1
• MF: C₁₈H₁₄F₃N₃O₄S
• MW: 425.381673336029
• MDL: MFCD00867201
• CID: 58915
• PubChem ID: 329754744
• Update Time: 2025-10-24

Toltrazuril Chemical and Physical Properties

Names and Identifiers

• Toltrazuril
• 1-methyl-3-{3-methyl-4-[4-(trifluoromethylthio)phenoxy]phenyl}-1,3,5-triazine-2,4,6(1h,3h,5h)-trione
• Ponazuril
• MARIGOLD OLEORESIN
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• Baycox
• Toltrazurilo
• Toltrazurilum
• Toltrazurilum [Latin]
• Toltrazurilo [Spanish]
• bay vi 9142
• QVZ3IAR3JS
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-methyl-3-(3-methyl-4-(4-((trifluoromethyl)thio)phenoxy)phenyl)-
• 1-Methyl-3-(4-(p-((trifluoromethyl)thio)phenoxy)-m-tolyl)-s-triazine-2,4,6(1H,3H,5H)-trione
• 1-Methyl-3-{3-methyl-4-[4-(trifluoromethylthio)pheno
• BAY-i 9142
• 1-Methyl-3-(3-methyl-4-(4-((trifluoromethyl)thio)phenoxy)phenyl)-1,3,5-triazinane-2,4,6-trione
• SBI-0206811.P001
• SW199566-2
• NS00002614
• 1-Methyl-3-[3-Methyl-4-[4[(trifluoromethyl)thio]phenoxy]phenyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• NCGC00263905-02
• SY067292
• HY-B0175
• s4044
• DL-522
• BAY-VI-9142
• HMS3652O21
• AB01563104_02
• SR-05000001740-2
• TOLTRAZURIL [MART.]
• PROCOX COMPONENT TOLTRAZURIL
• MLS006010653
• AB01563104_01
• Toltrazurilum (Latin)
• 1-Methyl-3-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• SR-05000001740-1
• FT-0630780
• D06187
• HMS2090D08
• UNII-QVZ3IAR3JS
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylthio)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,?1-methyl-3-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• SCHEMBL248912
• TOLTRAZURIL [MI]
• SMR000857261
• Toltrazuril (USAN/INN)
• CHEBI:93130
• MFCD00867201
• DS-3379
• Pharmakon1600-01505681
• AC-792
• NCGC00263905-04
• DTXCID10141554
• TOLTRAZURIL COMPONENT OF PROCOX
• BCP11761
• NSC 759176
• CS-2051
• OCINXEZVIIVXFU-UHFFFAOYSA-N
• 1-methyl-3-(3-methyl-4-(4-(trifluoromethylthio)phenoxy)phenyl)-1,3,5-triazinane-2,4,6-trione
• 69004-03-1
• TOLTRAZURIL (EMA EPAR VETERINARY)
• Toltrazuril;
• Q1470932
• DTXSID90219063
• SR-05000001740
• CHEMBL2104931
• 1-methyl-3-{3-methyl-4-(4-(trifluoromethylthio)phenoxy)phenyl}-1,3,5-triazine-2,4,6(1h,3h,5h)-trione
• C76180
• TOLTRAZURIL (MART.)
• AMY37048
• A836306
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-methyl-3-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• Toltrazuril [USAN:INN:BAN]
• TOLTRAZURIL [USAN]
• NSC-759176
• AKOS015889482
• HMS3715K22
• Toltrazuril, VETRANAL(TM), analytical standard
• NSC759176
• TOLTRAZURIL [INN]
• CCG-213509
• TOLTRAZURIL [EMA EPAR VETERINARY]
• BRD-K64514229-001-01-1
• BRD-K64514229-001-05-2
• DB-055214
• GLXC-10864
• BRD-K64514229-001-04-5
• 1ST7187

• MDL： MFCD00867201
• Inchi： 1S/C18H14F3N3O4S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)28-12-4-6-13(7-5-12)29-18(19,20)21/h3-9H,1-2H3,(H,22,25,26)
• InChI Key： OCINXEZVIIVXFU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)OC1=CC=C(C=C1C)N1C(NC(N(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 425.06600
• Monoisotopic Mass: 425.06571160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.4
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Powder
• Density: 1.5400
• Melting Point: 192-196°C
• PSA: 111.39000
• LogP: 2.93710
• Solubility: Not determined

Toltrazuril Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Safety Term：S60;S61
• Risk Phrases：R50/53
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Toltrazuril

Introduction to Toltrazuril (CAS No: 69004-03-1) in Modern Pharmaceutical Research

Toltrazuril, a compound with the chemical name Toltrazuril and the CAS number 69004-03-1, has emerged as a significant player in the field of pharmaceutical research and development. This compound, belonging to the triazole class, has garnered considerable attention due to its broad-spectrum antiparasitic properties. Its molecular structure, characterized by a triazole ring fused with a pyrimidine moiety, contributes to its unique mechanism of action, making it an effective treatment for various parasitic infections.

The primary application of Toltrazuril is in the treatment of gastrointestinal parasites, particularly in veterinary medicine. It has been widely used to combat infections caused by species such as *Giardia duodenalis*, *Cryptosporidium parvum*, and *Trichomonas gallinae*. The compound's ability to inhibit the growth of these parasites is attributed to its interference with essential metabolic pathways, specifically targeting the parasite's energy production and DNA synthesis processes.

Recent advancements in pharmaceutical research have highlighted the potential of Toltrazuril beyond its traditional applications. Studies have demonstrated its efficacy in combination therapies, where it is used alongside other antiparasitic agents to enhance treatment outcomes. This approach is particularly valuable in managing multidrug-resistant parasitic infections, which pose a significant challenge in global health.

One of the most compelling aspects of Toltrazuril is its mechanism of action. Unlike many conventional antiparasitic drugs that target specific stages of the parasite's life cycle, Toltrazuril exerts its effects on multiple stages simultaneously. This broad-spectrum activity not only ensures higher efficacy but also reduces the likelihood of resistance development. The compound's ability to inhibit mitochondrial respiration and disrupt DNA replication in parasites makes it a potent therapeutic agent.

In recent years, researchers have also explored the potential of Toltrazuril in human medicine. While its primary use remains in veterinary applications, preliminary studies suggest that it may have therapeutic value in treating certain human parasitic infections. For instance, research has indicated that Toltrazuril could be effective against *Leishmania* species, which cause leishmaniasis, a disease prevalent in tropical and subtropical regions. These findings open up new avenues for further investigation and development.

The pharmacokinetic properties of Toltrazuril are another area of interest. The compound exhibits good oral bioavailability and can be administered via various routes, including oral suspension and injection. This versatility makes it suitable for different clinical scenarios and patient populations. Additionally, its relatively long half-life allows for less frequent dosing, improving patient compliance and convenience.

From a chemical perspective, the synthesis and optimization of Toltrazuril have been subjects of extensive research. The development of more efficient synthetic routes has not only improved production scalability but also reduced costs, making the drug more accessible to developing regions where parasitic infections are prevalent. Furthermore, modifications to the molecular structure have led to the discovery of novel analogs with enhanced potency and reduced side effects.

The safety profile of Toltrazuril is another critical aspect that has been thoroughly evaluated through clinical trials. While some side effects have been reported, they are generally mild and well-tolerated. Common adverse effects include gastrointestinal disturbances such as nausea and diarrhea. However, these are often transient and resolve upon discontinuation or dose adjustment.

In conclusion, Toltrazuril (CAS No: 69004-03-1) represents a significant advancement in antiparasitic therapy. Its broad-spectrum activity, unique mechanism of action, and favorable pharmacokinetic properties make it a valuable asset in both veterinary and human medicine. As research continues to uncover new applications and optimize its use, Toltrazuril is poised to play an even greater role in combating parasitic infections worldwide.